molecular formula C8H10N2O2 B1617695 2-((3-Hydroxyphenyl)amino)acetamide CAS No. 7228-00-4

2-((3-Hydroxyphenyl)amino)acetamide

Cat. No.: B1617695
CAS No.: 7228-00-4
M. Wt: 166.18 g/mol
InChI Key: JEGKOEYHLJTZGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical Structure and Properties 2-((3-Hydroxyphenyl)amino)acetamide (C₈H₁₀N₂O₂; MW: 166.18 g/mol) is an aromatic amine derivative with a hydroxyl group at the meta-position of the phenyl ring and an acetamide moiety linked via an amino group. It is a non-ionic surfactant with applications in pharmaceutical and chemical research . Its solubility in water and stability under standard conditions make it a versatile intermediate for synthesizing bioactive molecules. However, it is flammable and may cause irritation upon exposure .

Synthesis and Characterization
The compound is typically synthesized via N-alkylation or condensation reactions. For instance, highlights its synthesis using 3-acetylthiophen-2-amine derivatives, with characterization via LC-HRMS/MS and ¹H-NMR to confirm structural integrity. Misidentification of its ortho-isomer (2-(2-hydroxyphenyl)acetamide) in earlier studies underscores the need for precise analytical validation .

Properties

CAS No.

7228-00-4

Molecular Formula

C8H10N2O2

Molecular Weight

166.18 g/mol

IUPAC Name

2-(3-hydroxyanilino)acetamide

InChI

InChI=1S/C8H10N2O2/c9-8(12)5-10-6-2-1-3-7(11)4-6/h1-4,10-11H,5H2,(H2,9,12)

InChI Key

JEGKOEYHLJTZGJ-UHFFFAOYSA-N

SMILES

C1=CC(=CC(=C1)O)NCC(=O)N

Canonical SMILES

C1=CC(=CC(=C1)O)NCC(=O)N

Other CAS No.

7228-00-4

sequence

G

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Acetamide Derivatives

Table 1: Structural and Functional Comparison

Compound Name Key Structural Features Biological Activity/Application Solubility/Stability Source
2-((3-Hydroxyphenyl)amino)acetamide Meta-hydroxyphenyl, acetamide-amino linkage Surfactant, intermediate for drug design Water-soluble, stable
N-{2-[(3-Hydroxyphenyl)(3-methoxyphenyl)amino]ethyl}acetamide (15) Bis-aryl substitution, methoxy group Melatonergic receptor ligand Moderate water solubility
N-(4-Chlorophenyl)-2-[(5-((4-nitrophenyl)amino)-1,3,4-thiadiazol-2-yl)thio]acetamide (3) Thiadiazole core, nitro and chloro groups Akt inhibitor, antiglioma agent Low solubility in polar solvents
2-(2-Hydroxyethylamino)-N-(3-(trifluoromethoxy)phenyl)acetamide Trifluoromethoxy group, hydroxyethyl side chain Not explicitly stated (likely CNS-targeted) High lipophilicity
2-(Ethylamino)-N-(4-oxo-2-phenylquinazolin-3(4H)-yl)acetamide Quinazolinone backbone, ethylamino group Anti-inflammatory agent Moderate solubility in DMSO

Key Findings

Bioactivity and Target Specificity 2-((3-Hydroxyphenyl)amino)acetamide lacks direct therapeutic data but serves as a precursor for bioactive molecules. In contrast, compound 3 () exhibits potent Akt inhibition (92.36%), inducing apoptosis in glioma cells via π-π interactions and hydrogen bonding . Compound 15 () demonstrates selective binding to MT1/MT2 melatonin receptors, attributed to its dual aryl substitution and methoxy group, enhancing receptor affinity .

Thiadiazole-based compound 3 suffers from poor solubility, limiting its bioavailability despite high efficacy .

Synthetic Accessibility 2-((3-Hydroxyphenyl)amino)acetamide is synthesized in fewer steps compared to compound 15, which requires reductive N-alkylation and chromatographic purification . Quinazolinone derivatives () involve multi-step reactions with amines, yielding moderate anti-inflammatory activity but higher ulcerogenic risk than diclofenac .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.